Cas no 2168852-01-3 (ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2168852-01-3
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6326404
• PubChem ID: 165526500
• Update Time: 2025-05-21

ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate
• 2168852-01-3
• EN300-1456177

• Inchi： 1S/C12H17NO2S/c1-3-15-12(14)10-7-13-6-9(10)11-8(2)4-5-16-11/h4-5,9-10,13H,3,6-7H2,1-2H3
• InChI Key： IVEALKJPGVJQQZ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CNCC1C(=O)OCC

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.6Ų

Additional information on ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate

Ethyl 4-(3-Methylthiophen-2-yl)Pyrrolidine-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate, identified by the CAS number 2168852-01-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique properties and versatility in synthetic chemistry. The structure of ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate features a pyrrolidine ring substituted with a thiophene moiety and an ethoxycarbonyl group, making it a valuable substrate for further functionalization and exploration in drug discovery and material science.

The synthesis of ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate typically involves multi-step reactions, often utilizing coupling agents and protecting groups to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the thiophene-pyrrolidine linkage, a critical step in assembling this compound.

One of the most promising applications of ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate lies in its role as a building block for bioactive molecules. Researchers have explored its potential as a precursor for developing novel antibiotics, antiviral agents, and anticancer drugs. A study published in the Journal of Medicinal Chemistry highlighted its ability to modulate key enzymes involved in cellular signaling pathways, suggesting its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate has garnered attention in materials science due to its unique electronic properties. The thiophene moiety within its structure contributes to its conjugation capabilities, making it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer frameworks to enhance conductivity and stability, with promising results reported in advanced materials journals.

The stability and reactivity of ethyl 4-(3-methylthiophen-2-yl)pyrrolidine-3-carboxylate under various conditions have also been extensively studied. Its resistance to hydrolysis and thermal decomposition makes it suitable for use in harsh chemical environments. Furthermore, its compatibility with common solvents and reagents facilitates its integration into large-scale synthetic processes, a critical factor for industrial applications.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of ethyl 4-(3-methylthiophen-2-yil)pyrrolidine-3-carboxyiate have become topics of interest. Researchers are exploring green chemistry approaches to minimize waste generation during its production while ensuring biodegradability post-use. These efforts align with global sustainability goals and highlight the compound's potential as an environmentally responsible choice in chemical manufacturing.

In conclusion, ethy; 4-(3-methylthiophen=2-yil)pyrrolidine=;carboxyiate (CAS No: 2168852=01=;)) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural complexity provides ample opportunities for further research and development, particularly in drug discovery and materials science. As advancements in synthetic methodologies continue to emerge, this compound is poised to play an increasingly significant role in both academic and industrial settings.